Cas no 121377-67-1 (L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl-)

• Product Name: L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl-
• CAS No: 121377-67-1
• MF: C₃₉H₅₇N₉O₉
• MW: 795.924789190292
• CID: 142475
• PubChem ID: 129432
• Update Time: 2025-05-23

L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl-
• ENDOTHELIN (16-21)
• Endothelin C-Terminal Hexapeptide
• HIS-LEU-ASP-ILE-ILE-TRP
• H-HIS-LEU-ASP-ILE-ILE-TRP-OH
• L-His-L-Leu-L-Asp-L-Ile-L-Ile-L-Trp
• L-His-L-Leu-L-Asp-L-Ile-L-Ile-L-Trp-OH
• Endothelin 1(16-21)
• CHEMBL34540
• CHEBI:189233
• Histidyl-leucyl-aspartyl-isoleucyl-isoleucyl-tryptophan
• (S)-3-{(S)-2-[(S)-2-Amino-3-(3H-imidazol-4-yl)-propionylamino]-4-methyl-pentanoylamino}-N-((S)-1-{(S)-1-[(S)-1-carboxy-2-(1H-indol-3-yl)-ethylcarbamoyl]-2-methyl-butylcarbamoyl}-2-methyl-butyl)-succinamic acid
• 3-{2-[2-Amino-3-(3H-imidazol-4-yl)-propionylamino]-4-methyl-pentanoylamino}-N-(1-{1-[1-carboxy-2-(1H-indol-3-yl)-ethylcarbamoyl]-2-methyl-butylcarbamoyl}-2-methyl-butyl)-succinamic acid
• DTXSID40923789
• SCHEMBL7996606
• 3-{2-[2-Amino-3-(1H-imidazol-4-yl)-propionylamino]-4-methyl-pentanoylamino}-N-(1-{1-[1-carboxy-2-(1H-indol-3-yl)-ethylcarbamoyl]-2-methyl-butylcarbamoyl}-2-methyl-butyl)-succinamic acid
• (2S,5S,8S,11S,14S,17S)-2-((1H-indol-3-yl)methyl)-17-amino-5,8-di-sec-butyl-11-(carboxymethyl)-18-(1H-imidazol-4-yl)-14-isobutyl-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazaoctadecan-1-oic acid
• 121377-67-1
• (3S)-3-[[(2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]-4-[[(2S,3S)-1-[[(2S,3S)-1-[[(1S)-1-carboxy-2-(1H-indol-3-yl)ethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-oxobutanoic acid
• L-Tryptophan, N-(N-(N-(N-(N-L-histidyl-L-leucyl)-L-alpha-aspartyl)-L-isoleucyl)-L-isoleucyl)-
• ET-(16-21)
• N-[14-Amino-2,5-di(butan-2-yl)-8-(carboxymethyl)-1,4,7,10,13-pentahydroxy-15-(1H-imidazol-5-yl)-11-(2-methylpropyl)-3,6,9,12-tetraazapentadeca-3,6,9,12-tetraen-1-ylidene]tryptophan
• BDBM50000565
• BDBM50001216

• Inchi： 1S/C39H57N9O9/c1-7-21(5)32(37(54)46-30(39(56)57)14-23-17-42-27-12-10-9-11-25(23)27)48-38(55)33(22(6)8-2)47-36(53)29(16-31(49)50)45-35(52)28(13-20(3)4)44-34(51)26(40)15-24-18-41-19-43-24/h9-12,17-22,26,28-30,32-33,42H,7-8,13-16,40H2,1-6H3,(H,41,43)(H,44,51)(H,45,52)(H,46,54)(H,47,53)(H,48,55)(H,49,50)(H,56,57)/t21-,22-,26-,28-,29-,30-,32-,33-/m0/s1
• InChI Key： NTSBFTNRWQVBCA-IVGDYKFASA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 795.42800
• Monoisotopic Mass: 795.427924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 57
• Rotatable Bond Count: 28
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 291

Experimental Properties

• Density: 1.279
• Boiling Point: 1219.9°C at 760 mmHg
• Flash Point: 691.6°C
• Refractive Index: 1.59
• PSA: 290.59000
• LogP: 3.77990

L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl- Security Information

• Storage Condition：-15°C

Additional information on L-Tryptophan,L-histidyl-L-leucyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl-

L-Tryptophan and L-Histidyl-L-Leucyl-L-Aspartyl-L-Isoleucyl-L-Isoleucyl: A Comprehensive Overview

L-Tryptophan is an essential amino acid that plays a critical role in various biological processes, including protein synthesis and the production of neurotransmitters such as serotonin and melatonin. With the CAS number 121377-67-1, this compound is widely recognized for its importance in human health and nutrition. Recent studies have highlighted its potential in addressing conditions such as depression, sleep disorders, and even certain neurological diseases.

The compound L-Histidyl-L-Leucyl-L-Aspartyl-L-Isoleucyl-L-Isoleucyl represents a more complex structure, combining multiple amino acids to form a peptide with unique properties. This peptide has garnered attention in the fields of biochemistry and pharmacology due to its potential applications in drug delivery systems and as a component in functional foods.

Recent advancements in peptide research have shed light on the bioavailability and stability of these compounds. For instance, studies have demonstrated that the combination of L-Tryptophan with other amino acids can enhance its absorption rate, making it more effective for therapeutic purposes. This finding has significant implications for the development of dietary supplements and pharmaceuticals.

In terms of applications, both compounds are utilized in various industries. L-Tryptophan is commonly found in dietary supplements aimed at improving mental health and sleep quality. Meanwhile, the peptide L-Histidyl-L-Leucyl-L-Aspartyl-L-Isoleucyl-L-Isoleucyl is being explored for its role in enhancing muscle recovery and reducing inflammation, particularly in sports nutrition products.

The structural complexity of these compounds also presents challenges in their synthesis and characterization. Researchers are continuously working on optimizing synthetic methods to ensure high purity and consistency. Techniques such as solid-phase synthesis and recombinant DNA technology have proven invaluable in this regard.

In conclusion, both L-Tryptophan and the peptide L-Histidyl-L-Leucyl-L-Aspartyl-L-Isoleucyl-L-Isoleucyl hold immense potential in advancing healthcare and nutrition. As research progresses, we can expect to see more innovative applications that leverage their unique properties to improve human well-being.